Cas no 6272-18-0 (N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide)
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(5,6,7,8-tetrahydro-1-naphthalenyl)-
- N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide
- NSC29102
- NSC-37082
- SCHEMBL1638724
- NSC-29102
- N-(5,6,7,8-Tetrahydronaphthalen-1-yl)-acetamide
- NSC37082
- N-(5,6,7,8-tetrahydro-naphthalen-1-yl)-acetamide
- N-(5,6,7,8-Tetrahydronaphthalen-1-yl)ethanimidic acid
- CS-0319689
- AKOS003240941
- 1-Acetamido-5,6,7,8-tetrahydronaphthalene
- Acetamide, N-(5,6,7,8-tetrahydro-1-naphthalenyl)-
- 1-Acetylamino-5,6,7,8-tetrahydronaphthalene
- N-(5,6,7,8-tetrahydro-1-naphthyl)acetamide
- AS-68209
- 6272-18-0
- MFCD00085382
- 1-acetamino-5,6,7,8-tetrahydronaphthaline
- W12611
- DS-006285
- DTXSID90978340
- NAJYMWNQSHRCGP-UHFFFAOYSA-N
-
- MDL: MFCD00085382
- Inchi: 1S/C12H15NO/c1-9(14)13-12-8-4-6-10-5-2-3-7-11(10)12/h4,6,8H,2-3,5,7H2,1H3,(H,13,14)
- InChI Key: NAJYMWNQSHRCGP-UHFFFAOYSA-N
- SMILES: O=C(C)NC1=CC=CC2=C1CCCC2
Computed Properties
- Exact Mass: 189.11545
- Monoisotopic Mass: 189.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.117
- Boiling Point: 375.6°Cat760mmHg
- Flash Point: 223.7°C
- Refractive Index: 1.592
- PSA: 29.1
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM231575-5g |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide |
6272-18-0 | 95% | 5g |
$421 | 2021-08-04 | |
| Chemenu | CM231575-5g |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide |
6272-18-0 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB488427-1 g |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide |
6272-18-0 | 1g |
€269.20 | 2022-08-31 | ||
| abcr | AB488427-5 g |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide |
6272-18-0 | 5g |
€719.20 | 2022-08-31 | ||
| eNovation Chemicals LLC | D766430-1g |
Acetamide, N-(5,6,7,8-tetrahydro-1-naphthalenyl)- |
6272-18-0 | 95% | 1g |
$175 | 2024-06-06 | |
| TRC | B642520-50mg |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide |
6272-18-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B642520-100mg |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide |
6272-18-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B642520-500mg |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide |
6272-18-0 | 500mg |
$ 185.00 | 2022-06-07 | ||
| abcr | AB488427-100mg |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide; . |
6272-18-0 | 100mg |
€146.60 | 2024-08-02 | ||
| abcr | AB488427-250mg |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide; . |
6272-18-0 | 250mg |
€225.00 | 2025-04-17 |
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide
Research Brief on N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide (CAS: 6272-18-0) in Chemical Biology and Pharmaceutical Applications
N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide (CAS: 6272-18-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its tetrahydronaphthalene core and acetamide functional group, has been the subject of various studies exploring its biological activity, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its relevance in contemporary scientific investigations.
Recent studies have focused on the synthesis and structural optimization of N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and regioselective functionalization, to modify the tetrahydronaphthalene scaffold. These efforts aim to improve the compound's bioavailability, metabolic stability, and target specificity, which are critical factors in drug development.
In the context of biological activity, N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide has demonstrated promising results in preclinical models. Studies have reported its potential as a modulator of specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has led to investigations into its applicability for neurological disorders such as Parkinson's disease and depression. Additionally, the compound has shown anti-inflammatory and analgesic properties in animal models, suggesting its utility in pain management and inflammatory conditions.
Mechanistic studies have further elucidated the molecular interactions of N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide with biological targets. Computational modeling and X-ray crystallography have revealed its binding affinity for certain enzyme active sites and receptor pockets. These insights are instrumental in designing derivatives with enhanced efficacy and reduced off-target effects. For instance, modifications to the acetamide moiety have been shown to influence the compound's selectivity for specific receptor subtypes.
The pharmacokinetic profile of N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide has also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided valuable data for optimizing dosing regimens and minimizing potential toxicity. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to track the compound's metabolic pathways and identify potential metabolites.
In summary, N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide (CAS: 6272-18-0) represents a versatile scaffold with significant potential in chemical biology and pharmaceutical research. Ongoing studies continue to explore its therapeutic applications, structural modifications, and mechanistic underpinnings. The compound's unique properties and promising preclinical data underscore its relevance as a subject of scientific inquiry, with potential implications for the development of novel therapeutics.
6272-18-0 (N-(5,6,7,8-Tetrahydronaphthalen-1-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)